Cas no 877635-32-0 (6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate)

• Product Name: 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• CAS No: 877635-32-0
• MF: C₁₉H₁₆N₂O₄S
• MW: 368.406343460083
• CID: 6100831
• PubChem ID: 7217862
• Update Time: 2025-10-31

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate Chemical and Physical Properties

Names and Identifiers

• 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• Benzoic acid, 4-methyl-, 6-[[(4-methyl-2-pyrimidinyl)thio]methyl]-4-oxo-4H-pyran-3-yl ester
• BDBM50393931
• MLS-0437388.0001
• 6-{[(4-methylpyrimidin-2-yl)sulfanyl]methyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• 6-(((4-methylpyrimidin-2-yl)thio)methyl)-4-oxo-4H-pyran-3-yl 4-methylbenzoate
• AB00687514-01
• SR-01000020305-1
• 877635-32-0
• SR-01000020305
• CHEMBL2158278
• F2510-0011
• [6-[(4-methylpyrimidin-2-yl)sulfanylmethyl]-4-oxopyran-3-yl] 4-methylbenzoate
• AKOS024654689

• Inchi： 1S/C19H16N2O4S/c1-12-3-5-14(6-4-12)18(23)25-17-10-24-15(9-16(17)22)11-26-19-20-8-7-13(2)21-19/h3-10H,11H2,1-2H3
• InChI Key： HUEHDGRMUXYTPD-UHFFFAOYSA-N
• SMILES： C(OC1C(=O)C=C(CSC2=NC=CC(C)=N2)OC=1)(=O)C1=CC=C(C)C=C1

Computed Properties

• Exact Mass: 368.08307817g/mol
• Monoisotopic Mass: 368.08307817g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 596
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• Density: 1.36±0.1 g/cm3(Predicted)
• Boiling Point: 570.0±50.0 °C(Predicted)
• pka: 0.79±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acid esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzoic acid esters

Additional information on 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate

6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate (CAS No. 877635-32-0)

The compound 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate, identified by the CAS registry number 877635-32-0, is a highly specialized organic molecule with significant potential in various chemical and pharmaceutical applications. This compound belongs to the class of benzoates, which are widely used as esters in organic synthesis. The structure of this molecule is characterized by a pyran ring system, which is fused with a pyrimidine moiety, and a benzoate group attached to it. The presence of sulfur in the sulfanylmethyl group adds unique electronic properties to the molecule, making it an interesting subject for further research.

Recent studies have highlighted the importance of such compounds in drug design, particularly in the development of anti-inflammatory and antioxidant agents. The pyran ring system, which is a six-membered cyclic ether, is known for its stability and ability to form hydrogen bonds, making it a valuable component in medicinal chemistry. The pyrimidine moiety, on the other hand, is a heterocyclic aromatic compound that is commonly found in nucleic acids and has been extensively studied for its biological activity.

The synthesis of 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4-oxo-4H-pyran-3-yl 4-methylbenzoate involves a series of carefully designed organic reactions. These include nucleophilic substitutions, oxidations, and esterifications. The use of sulfur-containing reagents during the synthesis process ensures the formation of the sulfanylmethyl group, which plays a crucial role in determining the physical and chemical properties of the compound.

In terms of applications, this compound has shown promise in the field of materials science as well. Its ability to form stable complexes with metal ions makes it a potential candidate for use in catalysis and coordination chemistry. Additionally, the presence of multiple functional groups within its structure allows for further modification and functionalization, opening up new avenues for research and development.

From an environmental standpoint, understanding the biodegradation pathways of such compounds is essential for assessing their impact on ecosystems. Recent studies have focused on identifying microbial communities capable of breaking down complex organic molecules like this one. These studies have revealed that certain bacteria possess enzymes that can cleave ester bonds and degrade aromatic rings, suggesting that this compound may not persist indefinitely in natural environments.

In conclusion, 6-{(4-methylpyrimidin-2-yl)sulfanylmethyl}-4 oxo 4H pyran 3 yl 4 methylbenzoate (CAS No. 877635 32 0) represents a fascinating example of modern organic chemistry. Its unique structure, versatile functional groups, and potential applications across multiple disciplines make it a subject of great interest to researchers worldwide. As our understanding of its properties continues to grow, so too does its potential to contribute to advancements in medicine, materials science, and environmental chemistry.